Cas no 1261564-56-0 (3-Amino-2-(4-(trifluoromethyl)phenyl)pyridine-5-methanol)

• Product Name: 3-Amino-2-(4-(trifluoromethyl)phenyl)pyridine-5-methanol
• CAS No: 1261564-56-0
• MF: C₁₃H₁₁F₃N₂O
• MW: 268.234453439713
• CID: 4791683
• Update Time: 2025-08-03

3-Amino-2-(4-(trifluoromethyl)phenyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(4-(trifluoromethyl)phenyl)pyridine-5-methanol

• Inchi： 1S/C13H11F3N2O/c14-13(15,16)10-3-1-9(2-4-10)12-11(17)5-8(7-19)6-18-12/h1-6,19H,7,17H2
• InChI Key： AJQHGQJFMPCMEL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C(=CC(CO)=CN=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 1.8
• Topological Polar Surface Area: 59.1

Additional information on 3-Amino-2-(4-(trifluoromethyl)phenyl)pyridine-5-methanol

Comprehensive Guide to 3-Amino-2-(4-(trifluoromethyl)phenyl)pyridine-5-methanol (CAS No. 1261564-56-0): Properties, Applications, and Market Insights

The compound 3-Amino-2-(4-(trifluoromethyl)phenyl)pyridine-5-methanol (CAS No. 1261564-56-0) is a specialized heterocyclic organic compound with significant potential in pharmaceutical and agrochemical research. This molecule features a pyridine core substituted with an amino group, a trifluoromethylphenyl moiety, and a hydroxymethyl group, making it a versatile intermediate for drug discovery and material science applications. Researchers and industry professionals are increasingly interested in this compound due to its unique structural features and potential biological activities.

One of the most searched questions about 3-Amino-2-(4-(trifluoromethyl)phenyl)pyridine-5-methanol relates to its synthetic routes and purification methods. The compound can be synthesized through multi-step organic reactions, typically involving palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions. Recent advancements in green chemistry have led to more efficient synthetic protocols with higher yields and reduced environmental impact, addressing growing concerns about sustainable chemical production.

The physicochemical properties of 3-Amino-2-(4-(trifluoromethyl)phenyl)pyridine-5-methanol make it particularly interesting for medicinal chemistry applications. The presence of both amino and hydroxymethyl functional groups provides multiple sites for further chemical modifications, while the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity. These characteristics are frequently searched by pharmaceutical researchers looking for novel drug scaffolds with improved pharmacokinetic properties.

In the context of current drug discovery trends, 3-Amino-2-(4-(trifluoromethyl)phenyl)pyridine-5-methanol has gained attention as a potential building block for kinase inhibitors and other targeted therapies. The pharmaceutical industry's shift toward precision medicine and personalized therapeutics has increased demand for specialized heterocyclic compounds like this one. Many researchers are investigating its potential in developing treatments for inflammatory diseases and certain types of cancer, topics that consistently rank high in scientific literature searches.

The agrochemical sector also shows growing interest in 3-Amino-2-(4-(trifluoromethyl)phenyl)pyridine-5-methanol as a potential intermediate for novel crop protection agents. With increasing global focus on sustainable agriculture and reduced pesticide use, chemists are exploring compounds that can provide targeted pest control with minimal environmental impact. The trifluoromethyl group in particular is known to enhance the biological activity of many agrochemicals, making this compound a valuable candidate for further development.

From a material science perspective, the unique electronic properties of 3-Amino-2-(4-(trifluoromethyl)phenyl)pyridine-5-methanol make it potentially useful in organic electronics and optoelectronic applications. Researchers investigating organic semiconductors and light-emitting materials frequently search for novel heterocyclic compounds with specific electronic characteristics. The combination of electron-donating amino groups and electron-withdrawing trifluoromethyl groups in this molecule creates interesting possibilities for charge transport applications.

The global market for fine chemical intermediates like 3-Amino-2-(4-(trifluoromethyl)phenyl)pyridine-5-methanol is experiencing steady growth, driven by increasing R&D investments in pharmaceuticals and specialty chemicals. Market analysis reports indicate particular demand in regions with strong pharmaceutical manufacturing bases, including North America, Europe, and parts of Asia. Companies specializing in custom synthesis and contract research are actively developing improved production methods to meet this demand while addressing cost and scalability challenges.

Quality control and analytical characterization of 3-Amino-2-(4-(trifluoromethyl)phenyl)pyridine-5-methanol represent another area of frequent inquiry. Modern analytical techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are essential for verifying the compound's purity and structural integrity. These analytical methods are crucial for researchers who need high-quality materials for their investigations, and discussions about proper characterization protocols are common in scientific forums and literature searches.

Storage and handling considerations for 3-Amino-2-(4-(trifluoromethyl)phenyl)pyridine-5-methanol are another topic of practical importance. While not classified as hazardous under standard conditions, proper storage in cool, dry environments away from strong oxidizers is recommended to maintain stability. These practical aspects are frequently searched by laboratory technicians and inventory managers working with specialty chemicals.

Looking toward future applications, researchers are exploring the potential of 3-Amino-2-(4-(trifluoromethyl)phenyl)pyridine-5-methanol in emerging fields such as bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). These cutting-edge areas of pharmaceutical research require versatile building blocks with multiple functional groups, making this compound an attractive candidate for further investigation. The scientific community's growing interest in these advanced therapeutic modalities has led to increased searches for suitable chemical scaffolds.

In conclusion, 3-Amino-2-(4-(trifluoromethyl)phenyl)pyridine-5-methanol (CAS No. 1261564-56-0) represents a valuable chemical entity with diverse potential applications across multiple scientific disciplines. Its unique structural features, combined with current research trends toward targeted therapies and sustainable chemistry, ensure continued interest from both academic and industrial researchers. As synthetic methodologies advance and new applications are discovered, this compound is likely to maintain its relevance in chemical research and development for years to come.